Cas no 83-10-3 (1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid)

1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid structure
83-10-3 structure
Product name:1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
CAS No:83-10-3
MF:C12H12N2O3
MW:232.235282897949
MDL:MFCD00020785
CID:723765
PubChem ID:246564

1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid, 2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-
    • 1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
    • ANTIPYRIC ACID
    • 4-Antipyrinecarboxylic acid
    • NSC 59834
    • DHFYEFAILLBNHD-UHFFFAOYSA-N
    • AK208578
    • 2,3-dimethyl-5-oxo-1-phenyl-3-pyrazoline-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-
    • 1,5-dimethyl-3-oxo-2-phenylpyrazole-4-carboxylic acid
    • ANTIPYRINECARBOXYLIC ACID
    • NSC59834
    • 0255AF
    • STK9507
    • 2,3-Dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazole-4-carboxylic acid (ACI)
    • Antipyric acid (6CI, 7CI, 8CI)
    • 2,3-Dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-4-carboxylic acid
    • 2,3-Dimethyl-1-phenyl-3-pyrazolin-5-one-4-carboxylic acid
    • SS-3597
    • 1 pound not5-Dimethyl-3-oxo-2-phenyl-2 pound not3-dihydro-1H-pyrazole-4-carboxylic acid
    • DB-148692
    • SCHEMBL197736
    • F50515
    • ALBB-023981
    • 1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylicacid
    • CS-W005600
    • DTXSID50289207
    • SB18453
    • 83-10-3
    • 1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid #
    • 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carb oxylic acid
    • NSC-59834
    • 2,3-Dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazole-4-carboxylic acid
    • DTXCID50240353
    • MFCD00020785
    • AKOS002666306
    • 1H-Pyrazole-4-carboxylic acid,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-
    • STK950799
    • MDL： MFCD00020785
    • Inchi： 1S/C12H12N2O3/c1-8-10(12(16)17)11(15)14(13(8)2)9-6-4-3-5-7-9/h3-7H,1-2H3,(H,16,17)
    • InChI Key： DHFYEFAILLBNHD-UHFFFAOYSA-N
    • SMILES： O=C(C1=C(C)N(C)N(C2C=CC=CC=2)C1=O)O

Computed Properties

  • Exact Mass: 232.085
  • Monoisotopic Mass: 232.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.8
  • XLogP3: 0.9

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.342±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 219-221 ºC (ethanol )
  • Boiling Point: 363°Cat760mmHg
  • Flash Point: 173.3°C
  • Refractive Index: 1.618
  • Solubility: Slightly soluble (7.4 g/l) (25 º C),

1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid Security Information

1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR303023-1g
1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
 83-10-3 98+%
1g
 £67.00 2025-02-19
Key Organics Ltd
SS-3597-10MG
1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
 83-10-3 >95%
10mg
 £63.00 2025-02-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AD576-1g
1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
 83-10-3 95+%
1g
 858.0CNY 2021-07-12
Ambeed
A142145-250mg
1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
 83-10-3 95%
250mg
 $33.00 2022-02-28
Ambeed
A142145-1g
1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
 83-10-3 95%
1g
 $104.00 2022-02-28
Alichem
A049003207-10g
1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
 83-10-3 95%
10g
 $816.20 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AD576-50mg
1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
 83-10-3 95+%
50mg
 68.0CNY 2021-07-12
Key Organics Ltd
SS-3597-1MG
1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
 83-10-3 >95%
1mg
 £37.00 2025-02-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AD576-100mg
1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
 83-10-3 95+%
100mg
 95CNY 2021-05-08
Alichem
A049003207-5g
1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
 83-10-3 95%
5g
 $466.59 2023-09-01

1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid Production Method

Production Method 1

950-81-2 950-81-2
83-10-3 83-10-3
Reaction Conditions
1.1 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  0 °C; 5 min, 0 °C; 0 °C → rt; 16 h, rt
Reference
Discovery of novel 2-substituted-4-(2-fluorophenoxy) pyridine derivatives possessing pyrazolone and triazole moieties as dual c-Met/VEGFR-2 receptor tyrosine kinase inhibitors
Gu, Weijie; Dai, Yuxuan; Qiang, Hao; Shi, Wei; Liao, Chen; et al, Bioorganic Chemistry, 2017, 72, 116-122

Production Method 2

950-81-2 950-81-2
83-10-3 83-10-3
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ;  75 °C; 1 h, 75 °C
1.2 Reagents: Potassium hydroxide ;  basified
Reference
Preparation of amidophenoxyindazoles as inhibitors of c-Met
, United States, , ,

Production Method 3

60-80-0 60-80-0
83-10-3 83-10-3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  30 min, 0 °C
1.2 3 h, 84 °C; 84 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 11, 0 °C
2.1 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  0 °C; 5 min, 0 °C; 0 °C → rt; 16 h, rt
Reference
Discovery of novel 2-substituted-4-(2-fluorophenoxy) pyridine derivatives possessing pyrazolone and triazole moieties as dual c-Met/VEGFR-2 receptor tyrosine kinase inhibitors
Gu, Weijie; et al, Bioorganic Chemistry, 2017, 72, 116-122

1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid Raw materials

1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid Preparation Products

1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid Related Literature

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(CAS:83-10-3)1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
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